Cas no 2138293-30-6 (1-(4,4-Dimethylpyrrolidin-3-yl)ethanone)

• Product Name: 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone
• CAS No: 2138293-30-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5937040
• PubChem ID: 145053119
• Update Time: 2025-06-13

1-(4,4-Dimethylpyrrolidin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• EN300-796593
• 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone
• 2138293-30-6
• 1-(4,4-dimethylpyrrolidin-3-yl)ethan-1-one

• Inchi： 1S/C8H15NO/c1-6(10)7-4-9-5-8(7,2)3/h7,9H,4-5H2,1-3H3
• InChI Key： XPDQHWMIRRZJJM-UHFFFAOYSA-N
• SMILES： O=C(C)C1CNCC1(C)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone

Comprehensive Overview of 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone (CAS No. 2138293-30-6)

1-(4,4-Dimethylpyrrolidin-3-yl)ethanone, with the CAS number 2138293-30-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its unique structural features, including the 4,4-dimethylpyrrolidine backbone and ethanone functional group, make it a valuable intermediate in synthesizing bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone has surged, driven by advancements in medicinal chemistry and catalysis. Researchers are particularly interested in its potential applications in designing central nervous system (CNS) therapeutics, owing to the pyrrolidine moiety's ability to enhance blood-brain barrier penetration. Additionally, its ketone group offers reactivity for further functionalization, aligning with trends in fragment-based drug design.

The synthesis of CAS 2138293-30-6 typically involves multi-step organic reactions, including reductive amination and acylations, which are optimized for yield and scalability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent quality control standards required in GMP manufacturing.

From an industrial perspective, 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone is often discussed in forums focusing on custom synthesis and process optimization. Frequently searched queries include "synthetic routes for pyrrolidine ketones" and "applications of 4,4-dimethylpyrrolidine derivatives," reflecting its relevance in academic and industrial R&D. Environmental considerations also play a role, with studies exploring green chemistry approaches to minimize waste during production.

In summary, 1-(4,4-Dimethylpyrrolidin-3-yl)ethanone (CAS 2138293-30-6) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its role as a building block for innovative therapeutics and materials continues to inspire research, making it a compound of enduring scientific and commercial interest.